Technescan PYP

• CAS: 103601-29-2
• Molecular Formula: Cl2Na4O7P2Sn
• Molecular Weight: 455.52 g/mol
• InChI: InChI=1S/2ClH.4Na.H4O7P2.Sn/c;;;;;;1-8(2,3)7-9(4,5)6;/h2*1H;;;;;(H2,1,2,3)(H2,4,5,6);/q;;4*+1;;+2/p-6
• InChIKey: XMXUCGGSKRCPGQ-UHFFFAOYSA-H

Technescan PYP Product Baseline

Technescan PYP (Kit for the Preparation of Technetium Tc 99m Pyrophosphate Injection) is a lyophilized, sterile, non-pyrogenic radiopharmaceutical kit manufactured by Curium US LLC, regulated under FDA NDA 017538 [1]. Upon reconstitution with sodium pertechnetate Tc 99m, it forms a diagnostic radiopharmaceutical that localizes in areas of altered osteogenesis and irreversibly damaged myocardium, and possesses intrinsic affinity for red blood cells enabling blood pool imaging [1]. Each 10 mL reaction vial contains 11.9 mg sodium pyrophosphate, 3.2 mg (minimum) stannous chloride dihydrate, and 4.4 mg (maximum) total tin as stannous chloride under nitrogen [1]. The kit is indicated for skeletal imaging, adjunctive diagnosis of acute myocardial infarction, gated blood pool imaging, and detection of gastrointestinal bleeding [1]. Among the three globally recognized 99mTc-labeled bone-avid tracers used for transthyretin cardiac amyloidosis (ATTR-CM) imaging, 99mTc-PYP has been the predominant agent in the United States, supported by the largest body of clinical validation data [2].

Multi-Indication Kit

Single lyophilized vial FDA-labeled for skeletal, infarct-avid, and blood pool imaging

ATTR-CM Diagnostic Context

Most-reported US bone-avid tracer with largest clinical validation body for transthyretin cardiac amyloidosis imaging

RBC Labeling Capability

Stannous chloride formulation enables in vivo red blood cell labeling for blood pool studies

• [1] Curium US LLC. Technescan PYP (technetium Tc 99m pyrophosphate injection) [package insert]. FDA NDA 017538. Revised May 2025. DailyMed, National Library of Medicine. View Source
• [2] Dorbala S, Ando Y, Bokhari S, et al. ASNC/AHA/ASE/EANM/HFSA/ISA/SCMR/SNMMI Expert Consensus Recommendations for Multimodality Imaging in Cardiac Amyloidosis: Part 1 of 2—Evidence Base and Standardized Methods of Imaging. J Nucl Cardiol. 2019;26(6):2065–2123. doi:10.1007/s12350-019-01760-6 View Source

Why Technescan PYP Cannot Be Interchanged

Although 99mTc-PYP, 99mTc-DPD, 99mTc-HMDP, and 99mTc-MDP all belong to the bone-avid radiopharmaceutical class and share the same radionuclide, their pharmacokinetic profiles, tissue distribution kinetics, and diagnostic performance characteristics diverge significantly across clinical applications [1]. PYP exhibits markedly slower renal clearance and prolonged soft-tissue retention compared to the diphosphonates (MDP, HDP), a property that is a liability for conventional bone scintigraphy but becomes a decisive advantage for infarct-avid imaging and blood pool labeling [2]. For ATTR cardiac amyloidosis, diagnostic thresholds validated for PYP—including heart-to-contralateral lung (H/CL) ratio cutoffs and Perugini grading—cannot be directly transposed to DPD or HMDP without site-specific revalidation, and MDP is explicitly not recommended for this indication due to reduced sensitivity [1]. Furthermore, no other bone tracer kit is FDA-labeled for the triple indication of skeletal imaging, acute MI adjunct diagnosis, and blood pool imaging within a single lyophilized formulation [3].

Similar bone-avid tracers may not be interchangeable due to divergent kinetics, diagnostic thresholds, and labeled indications.

Target

PYP slower renal clearance, prolonged soft-tissue retention

Substitute

MDP/HDP rapid clearance, minimal soft-tissue window

Clearance profile mismatch may alter image timing and extra-skeletal uptake; MUGA/GI bleeding studies not feasible with diphosphonates.

Target

H/CL ratio validated specifically for PYP in ATTR-CM

Substitute

HMDP H/CL ratio confounded by soft-tissue noise; DPD thresholds differ

Planar semi-quantitative cutoffs do not transfer; site-specific revalidation required. MDP not recommended for ATTR-CM.

Target

Triple FDA-labeled indication from one kit formulation

Substitute

MDP, HDP approved for skeletal imaging only; DPD not US-approved

Substitution eliminates infarct-avid and blood pool capabilities, requiring multiple kit types and inventory duplication.

• [1] Dorbala S, Bokhari S, Miller EJ, et al. Radiopharmaceutical supply disruptions and the use of 99mTc-hydroxymethylene diphosphonate as an alternative to 99mTc-pyrophosphate for the diagnosis of transthyretin cardiac amyloidosis: An ASNC Information Statement. J Nucl Cardiol. 2022;29(5):2748–2760. doi:10.1007/s12350-022-03059-5 View Source
• [2] Morton KA. Editorial Comment: Extra-Skeletal Uptake of Bone Agents. J Nucl Med Technol. (referenced via Virascience document 3de3d1cdb7e4215a70f57a36a2a43949cd09993a). Clearance of the tracer by the kidneys is more efficient with MDP and HDP than with PYP. View Source
• [3] Curium US LLC. Technescan PYP (technetium Tc 99m pyrophosphate injection) [package insert]. FDA NDA 017538. Revised May 2025. Sections: INDICATIONS AND USAGE. View Source

Technescan PYP Comparative Evidence

Acute MI Detection: PYP vs MDP

In a prospective, randomized, blinded study of 24 patients with diagnosed acute myocardial infarction, 99mTc-PYP (as Technescan PYP prepared with sodium pertechnetate Tc 99m) demonstrated a significantly higher positive scintigram rate of 96% (23/24) compared to 71% (17/24) for 99mTc-MDP (P < 0.05) [1]. Furthermore, relative uptake intensity was greater with 99mTc-PYP in 21 of 24 cases, equal in 2, and less in only 1 (P < 0.001) [1]. This establishes 99mTc-PYP as the agent of choice for infarct-avid 'hot-spot' myocardial imaging, a property not matched by the diphosphonate bone agents.

Acute MI Detection

Head-to-head

PYP 96% (23/24) vs MDP 71% (17/24), P<0.05

Supports infarct-avid imaging selection

Prospective blinded study, 24 MI patients; greater uptake intensity in 87.5% cases (P<0.001)

Evidence Dimension	Diagnostic sensitivity for acute myocardial infarction detection (positive scintigram rate)
Target Compound Data	96% (23/24 patients) with positive scintigrams
Comparator Or Baseline	99mTc-MDP: 71% (17/24 patients) with positive scintigrams
Quantified Difference	Absolute difference: +25 percentage points; relative improvement: 35% higher detection rate; P < 0.05. Greater uptake intensity in 87.5% (21/24) of cases (P < 0.001).
Conditions	24 patients with diagnosed acute MI; radiopharmaceuticals administered randomly; blinded interpretation; planar scintigraphy (Kelly et al., J Nucl Med, 1979)

Why This Matters

Procurement of a 99mTc-MDP kit for a nuclear cardiology service that performs infarct-avid imaging would result in an estimated 25% absolute reduction in diagnostic sensitivity, missing approximately 1 in 4 infarcts that PYP would detect.

• [1] Kelly RJ, Chilton HM, Hackshaw BT, et al. Comparison of Tc-99m pyrophosphate and Tc-99m methylene diphosphonate in acute myocardial infarction: concise communication. J Nucl Med. 1979;20(5):402-406. PMID: 232147. View Source

ATTR-CM Detection: PYP vs DPD

In the first published direct head-to-head comparison of 99mTc-DPD and 99mTc-PYP scintigraphy in the same 10 cardiac amyloidosis patients, PYP scintigraphy yielded a higher proportion of patients with visual scores ≥2 than DPD scans using both the Perugini system (90% [9/10] vs 80% [8/10]) and the Dorbala system (100% [10/10] vs 80% [8/10]) [1]. The study concluded that PYP scintigraphy may be a more sensitive imaging modality for identifying cardiac amyloidosis involvement, whereas DPD better reflects disease severity [1]. Twenty DPD parameters had significant associations with clinical variables compared to only nine PYP parameters, indicating DPD's tighter coupling to disease burden while PYP's higher visual scores suggest superior detection sensitivity for earlier or milder involvement [1].

ATTR-CM Detection

Head-to-head

PYP 90% (Perugini) vs DPD 80% grade ≥2

Supports higher detection sensitivity for cardiac involvement

10-patient intra-subject comparison; Dorbala system 100% vs 80%

Evidence Dimension	Proportion of patients with visual score ≥2 (diagnostic threshold for ATTR-CM)
Target Compound Data	Perugini: 90% (9/10); Dorbala: 100% (10/10) of patients with visual score ≥2
Comparator Or Baseline	99mTc-DPD: Perugini: 80% (8/10); Dorbala: 80% (8/10) of patients with visual score ≥2
Quantified Difference	Perugini system: +10 percentage points (90% vs 80%); Dorbala system: +20 percentage points (100% vs 80%). Higher visual scores in PYP vs DPD: more patients with score 2 or higher (PYP scans).
Conditions	10 CA patients (9 ATTR, 1 AL); both DPD and PYP scintigraphy performed <6 months apart; 740 MBq IV; 3-hour WB planar imaging; dual-headed gamma camera (Park et al., BMC Medical Imaging, 2023)

Why This Matters

For centers selecting between available bone-avid tracers for ATTR-CM screening, PYP's higher sensitivity for detecting positive (grade ≥2) scans may reduce false-negative results, particularly in early-stage disease where DPD could yield a grade 0 or 1 result.

• [1] Park YJ, Lee J, Kim D, Choi JO, Kim SJ, Kim K, Choi JY. Direct comparison of diagnostic and clinical values between Tc-99m DPD and Tc-99m PYP scintigraphy in patients with cardiac amyloidosis. BMC Medical Imaging. 2023;23(1):92. doi:10.1186/s12880-023-01054-x View Source

Unique Blood Pool Imaging Applications

99mTc-PYP exhibits fundamentally different pharmacokinetics compared to the diphosphonate bone agents (MDP, HDP/HMDP). At 1 hour post-injection, approximately 10–11% of the injected dose remains in the vascular system, declining to 2–3% at 24 hours [1]. In contrast, 99mTc-MDP and 99mTc-HDP demonstrate significantly faster blood clearance and more efficient renal excretion [2][3]. Biodistribution studies in rabbits confirmed that Tc-99m MDP had significantly lower blood levels and faster urinary excretion compared with Tc-99m PYP [3]. This prolonged intravascular retention of PYP is exploited clinically for in vivo red blood cell (RBC) labeling: when administered 15–30 minutes before sodium pertechnetate Tc 99m, approximately 75% of the injected radioactivity remains in the blood pool, providing excellent gated cardiac chamber imaging [1]. The pyrophosphate kit (PYP) is recognized as the most employed freeze-dried reagent for in-vivo RBC labeling in MUGA studies . Mean RBC labeling efficiency reaches 88%, and up to 92% when the first eluate of the Tc-generator is avoided [4].

Blood Pool Imaging

Class-level

~75% blood pool retention after in vivo RBC labeling; mean labeling efficiency 88%

Enables gated cardiac and GI bleeding studies

Prolonged vascular retention vs diphosphonates; up to 92% efficiency with optimized eluate

Evidence Dimension	Blood retention at 1 hour post-injection and suitability for RBC labeling / blood pool imaging
Target Compound Data	10–11% of injected dose in vascular system at 1 hour; ~75% blood pool retention after RBC labeling; labeling efficiency 88% (up to 92%)
Comparator Or Baseline	99mTc-MDP and 99mTc-HDP: significantly faster blood clearance; renal clearance of MDP and HDP more efficient than PYP.
Quantified Difference	PYP blood retention enables RBC labeling with ~75% intravascular activity; diphosphonates lack sufficient blood retention for this application. MDP blood clearance significantly faster than PYP (P values available in original kinetic studies).
Conditions	Human pharmacokinetic data from FDA package insert (Technescan PYP); rabbit biodistribution comparisons; clinical RBC labeling protocols (in vivo and modified in vivo/in vitro methods)

Why This Matters

A nuclear medicine department procuring only a diphosphonate kit (MDP or HDP) for bone scanning cannot perform gated blood pool (MUGA) studies or GI bleeding scintigraphy with the same kit—PYP is the only bone-avid tracer kit with demonstrated and FDA-labeled utility for both skeletal and blood pool imaging.

• [1] Curium US LLC. Technescan PYP (technetium Tc 99m pyrophosphate injection) [package insert]. FDA NDA 017538. Revised May 2025. CLINICAL PHARMACOLOGY and INDICATIONS AND USAGE sections. View Source
• [2] Morton KA. Editorial Comment: Extra-Skeletal Uptake of Bone Agents. J Nucl Med Technol. Clearance of the tracer by the kidneys is more efficient with MDP and HDP than with PYP. For this reason, when a bone scan is done for the express purpose of visualizing extra-skeletal structures, PYP often is used because it is available for uptake by soft tissues for a prolonged period of time. View Source
• [3] Subramanian G, McAfee JG, Blair RJ, et al. Technetium-99m-methylene diphosphonate—a superior agent for skeletal imaging: comparison with other technetium complexes. J Nucl Med. 1975;16(8):744-755. Biodistribution data in rabbits showed Tc-99m MDP had slightly higher bone uptake, significantly lower blood levels, and faster urinary excretion compared with Tc-99m PPi. View Source
• [4] INIS Repository. A reliable and stable in vivo/in vitro labeling technique of red blood cells (RBC) using TechneScan PYP. IAEA INIS Record 13675420. Mean labeling efficiency is 88%, without using the first eluate of a Tc-generator the yield is as high as 92%. View Source

Biopsy-Validated ATTR-CM Accuracy

In a large single-center study of 753 patients undergoing 99mTc-PYP imaging, among the subset of 103 patients who underwent confirmatory endomyocardial biopsy, 99mTc-PYP visual grades 2 and 3 demonstrated a sensitivity of 94% and specificity of 89% for ATTR cardiac amyloidosis [1]. Critically, a visual grade of 3 (myocardial uptake greater than rib uptake) achieved 100% specificity, meaning no false positives were observed at this grade [1]. The SCAN-MP study further validated the H/CL ratio: a threshold of ≥1.3 yielded 100% sensitivity, while ≥1.4 maximized specificity at 99% with a positive predictive value of 93% [2]. An early multicenter study had previously demonstrated that 99mTc-PYP planar imaging achieved 98.2% specificity and 92.3% sensitivity for ATTR-CM diagnosis [3].

Biopsy Validation

Reported

Grade 3 specificity 100% (biopsy-proven); grades 2–3 sensitivity 94%

Supports noninvasive ATTR-CM diagnosis pathway

103 biopsy-proven patients; H/CL ≥1.4: 99% specificity, 93% PPV

Evidence Dimension	Biopsy-validated diagnostic sensitivity and specificity for ATTR cardiac amyloidosis
Target Compound Data	Grades 2–3: sensitivity 94%, specificity 89%; Grade 3 alone: specificity 100%; H/CL ≥1.3: sensitivity 100%; H/CL ≥1.4: specificity 99%, PPV 93%
Comparator Or Baseline	Endomyocardial biopsy as gold standard reference. (Class-level: meta-analysis shows HMDP has equivalent sensitivity and higher specificity compared with DPD and PYP for diagnosing ATTR from AL [4].)
Quantified Difference	Grade 3 PYP: 100% specificity (zero false positives in biopsy-proven cohort). Grade 2–3: 94% sensitivity. H/CL ≥1.4: 99% specificity with 93% PPV.
Conditions	103 biopsy-proven patients (Poterucha et al., JACC Cardiovasc Imaging, 2021); SCAN-MP study for H/CL thresholds; 99mTc-PYP planar and SPECT imaging

Why This Matters

When establishing a noninvasive ATTR-CM diagnostic pathway, the 100% specificity of a grade 3 PYP scan allows clinicians to confidently diagnose ATTR-CM without biopsy—provided monoclonal protein testing is negative—supporting guideline-directed use and reimbursement justification.

• [1] Poterucha TJ, Elias P, Bokhari S, et al. Diagnosing Transthyretin Cardiac Amyloidosis by Technetium Tc 99m Pyrophosphate: A Test in Evolution. JACC Cardiovasc Imaging. 2021;14(6):1221-1231. doi:10.1016/j.jcmg.2020.08.027. PMID: 33221204. View Source
• [2] SCAN-MP Study. Diagnostic performance characteristics of planar quantitative and semi-quantitative parameters of Tc99m pyrophosphate (PYP) imaging for diagnosis of transthyretin (ATTR) cardiac amyloidosis. J Nucl Cardiol. 2023. H/CL threshold of ≥1.4 maximized specificity (99%) and PPV (93%); ≥1.3 threshold had 100% sensitivity. View Source
• [3] Bokhari S, Castaño A, Pozniakoff T, et al. 99mTc-Pyrophosphate Scintigraphy for Differentiating Light-Chain Cardiac Amyloidosis From the Transthyretin-Related Familial and Senile Cardiac Amyloidoses. Circ Cardiovasc Imaging. 2013;6(2):195-201. doi:10.1161/CIRCIMAGING.112.000132 View Source
• [4] Aldehlaui AM, Fowler CR, Alzahrani AS. A meta-analysis of bone tracer scintigraphy in the diagnosis of cardiac amyloid ATTR and AL, comparing HMDP with DPD and PYP sensitivity and specificity in biopsy-proven cases. Int J Radiol Radiat Ther. 2024. Bone tracer HMDP has equivalent sensitivity and higher specificity compared with DPD and PYP for diagnosing ATTR cardiac amyloidosis from AL. View Source

Triple-Indication Imaging Kit

Technescan PYP is uniquely FDA-approved for three distinct diagnostic applications from a single kit formulation: (1) skeletal imaging to demonstrate areas of altered osteogenesis, (2) cardiac imaging as an adjunct in the diagnosis of acute myocardial infarction, and (3) blood pool imaging for gated cardiac studies and GI bleeding detection [1]. No other 99mTc-labeled bone-avid tracer kit carries this breadth of FDA-labeled indications. 99mTc-MDP and 99mTc-HDP/HMDP are approved only for skeletal imaging [2]. For ATTR cardiac amyloidosis, Technescan PYP—like HMDP—is used off-label but is supported by the largest US clinical experience and multi-societal guidelines [3]. The kit contains a precisely controlled stannous chloride content (3.2 mg minimum, 4.4 mg maximum total tin as SnCl₂·2H₂O) in lyophilized form under nitrogen, a formulation optimized for both efficient 99mTc labeling and effective in vivo RBC tinning [1]. The pH of the reconstituted product is 4.5–7.5, and the kit is usable for up to 6 hours after reconstitution [1].

Triple-Indication Kit

Reported

3 FDA-labeled indications from single lyophilized vial formulation

Supports multiservice procurement consolidation

Stannous chloride 3.2–4.4 mg; usable 6 h post-reconstitution at 20–25°C

Evidence Dimension	Number of FDA-approved indications per kit formulation
Target Compound Data	Three FDA-labeled indications: skeletal imaging, cardiac (infarct-avid) imaging, and blood pool imaging (gated cardiac and GI bleeding)
Comparator Or Baseline	99mTc-MDP: skeletal imaging only. 99mTc-HMDP (TechneScan HDP): skeletal imaging only. 99mTc-DPD: not FDA-approved in the US.
Quantified Difference	Three labeled indications vs one for all diphosphonate comparator kits; unique blood pool labeling capability not shared by any other bone tracer kit.
Conditions	FDA NDA 017538; package insert labeling as of May 2025 (Curium US LLC). Kit specifications: 11.9 mg sodium pyrophosphate, 3.2–4.4 mg stannous chloride per vial.

Why This Matters

A hospital radiopharmacy procuring Technescan PYP can serve three distinct clinical services (orthopedic/oncology bone scanning, cardiology infarct imaging, and cardiology/oncology blood pool/MUGA studies) from a single inventory item, reducing formulary complexity and minimizing shelf-stock expiration waste versus maintaining separate kits.

• [1] Curium US LLC. Technescan PYP (technetium Tc 99m pyrophosphate injection) [package insert]. FDA NDA 017538. Revised May 2025. Sections: INDICATIONS AND USAGE, DESCRIPTION, DOSAGE AND ADMINISTRATION. View Source
• [2] Dorbala S, Bokhari S, Miller EJ, et al. ASNC Information Statement: Radiopharmaceutical supply disruptions and the use of 99mTc-HMDP. J Nucl Cardiol. 2022;29(5):2748–2760. HMDP is FDA-approved as a radiopharmaceutical in the USA for use as a skeletal imaging agent. Similar to PYP, it is not FDA-approved specifically for the indication of imaging TTR cardiac amyloidosis. MDP is not recommended for the diagnosis of ATTR cardiac amyloidosis. View Source
• [3] Dorbala S, Ando Y, Bokhari S, et al. ASNC/AHA/ASE/EANM/HFSA/ISA/SCMR/SNMMI Expert Consensus Recommendations for Multimodality Imaging in Cardiac Amyloidosis. J Nucl Cardiol. 2019;26(6):2065–2123. View Source

H/CL Ratio Framework for ATTR-CM

99mTc-PYP has a uniquely mature and clinically validated semi-quantitative framework for ATTR-CM diagnosis. The heart-to-contralateral lung (H/CL) ratio, derived from planar anterior chest images, is the most widely used quantitative metric, with an H/CL ≥1.5 established as a diagnostic threshold suggesting ATTR-CM with very high sensitivity and specificity [1]. The SCAN-MP multicenter study refined these thresholds: H/CL ≥1.3 achieved 100% sensitivity, H/CL ≥1.4 maximized specificity at 99% with 93% PPV [2]. A multicenter retrospective study of 253 patients undergoing 99mTc-PYP SPECT/CT (2021–2024) further developed quantitative SPECT metrics for ATTR-CM diagnosis [3]. In contrast, the H/CL ratio is explicitly not recommended for 99mTc-HMDP imaging due to confounding background noise from soft-tissue uptake in muscle, gluteal, shoulder, chest, abdominal wall, liver, and lung tissues [4]. This gives 99mTc-PYP a practical advantage in diagnostic workflow, as the simple planar H/CL ratio provides a reliable, guideline-endorsed quantitative gate without requiring SPECT/CT in all cases.

H/CL Ratio Framework

Reported

H/CL ≥1.5 guideline threshold; ≥1.3 100% sensitivity; ≥1.4 99% specificity

Validated planar quantitative endpoint for ATTR-CM

Not recommended for HMDP due to soft-tissue background noise

Evidence Dimension	Availability and clinical validation of a planar semi-quantitative metric (H/CL ratio) for ATTR-CM diagnosis
Target Compound Data	H/CL ≥1.5: clinical threshold for ATTR-CM; H/CL ≥1.3: 100% sensitivity; H/CL ≥1.4: 99% specificity, 93% PPV. Validated in multiple large cohorts (>750 patients).
Comparator Or Baseline	99mTc-HMDP: H/CL ratio NOT recommended due to confounding soft-tissue background noise (ASNC 2022). 99mTc-DPD: H/CL ratio used in Europe but with different validated thresholds.
Quantified Difference	PYP is the only bone-avid tracer for which H/CL ratio is both guideline-recommended (H/CL ≥1.5) and extensively validated across US multicenter cohorts. HMDP requires alternative metrics (H/WB ratio, SUV) that are less standardized.
Conditions	Planar anterior chest imaging 1–3 hours post-injection; Perugini visual grading alongside H/CL; SCAN-MP study (multicenter, low pretest probability population); multi-societal guideline recommendations

Why This Matters

For nuclear cardiology laboratories implementing or expanding ATTR-CM imaging services, PYP's validated H/CL ratio framework provides a simple, reproducible, guideline-supported quantitative endpoint that does not require advanced SPECT/CT quantification software—reducing technologist training burden and inter-reader variability compared to alternative tracers.

• [1] Interpreting technetium-99m pyrophosphate cardiac scans to diagnose transthyretin cardiac amyloidosis: Need for due diligence. J Nucl Cardiol. 2020. Tc-99m PYP scan is currently considered the noninvasive test of choice for TTRCA with HCL ratio greater than 1.5 suggesting TTRCA with very high sensitivity and specificity. View Source
• [2] SCAN-MP Study Investigators. Diagnostic performance characteristics of planar quantitative and semi-quantitative parameters of Tc99m pyrophosphate (PYP) imaging for diagnosis of transthyretin (ATTR) cardiac amyloidosis. J Nucl Cardiol. 2023. View Source
• [3] Multicenter SPECT/CT study: A quantitative SPECT/CT metric for diagnosing transthyretin cardiac amyloidosis on biopsy-confirmed cases. 253 patients enrolled between April 2021 and September 2024. PubMed. 2025. View Source
• [4] Dorbala S, Bokhari S, Miller EJ, et al. ASNC Information Statement: Radiopharmaceutical supply disruptions and the use of 99mTc-HMDP. J Nucl Cardiol. 2022;29(5):2748–2760. As opposed to 99mTc-PYP, studies have shown that the H/CL ratio in 99mTc-HMDP imaging may be confounded by background noise...use of the H/CL ratio is not recommended for HMDP. View Source

Technescan PYP Application Scenarios

Noninvasive ATTR-CM Diagnostic Pathway

Technescan PYP is the preferred bone-avid tracer for nuclear cardiology laboratories in the United States establishing a guideline-directed, noninvasive ATTR-CM diagnostic pathway. The combination of 94% biopsy-validated sensitivity (grades 2–3) and 100% specificity for grade 3 scans provides robust diagnostic confidence without endomyocardial biopsy when monoclonal protein testing is negative [1]. The validated planar H/CL ratio (threshold ≥1.5, or ≥1.3–1.4 per SCAN-MP data) enables reproducible semi-quantitation without requiring advanced SPECT/CT quantification, a practical advantage over HMDP for which H/CL ratio is contraindicated due to soft-tissue background confound [2]. The direct comparison evidence showing PYP yields more grade ≥2 scans than DPD (90% vs 80% Perugini; 100% vs 80% Dorbala) supports PYP's selection when maximum diagnostic sensitivity is prioritized [3].

Dual-Isotope Infarct-Viability Imaging

For centers performing combined infarct-avid and perfusion viability imaging, Technescan PYP is the agent of choice based on its demonstrated 96% sensitivity for acute MI detection versus 71% for 99mTc-MDP (P < 0.05) in a direct comparison trial [1]. The dual-isotope 99mTc-PYP / 201Tl protocol enables simultaneous assessment of infarct location (PYP hot-spot) and residual viable myocardium (201Tl perfusion), achieving 100% combined sensitivity for infarct detection and 94% sensitivity / 89% specificity for culprit vessel identification [2]. This dual-isotope approach is not feasible with MDP or HMDP given their inferior infarct avidity.

MUGA Imaging for Cardiotoxicity Monitoring

Technescan PYP is the most widely employed freeze-dried reagent kit for in-vivo 99mTc-RBC labeling in MUGA studies—the gold standard for serial left ventricular ejection fraction (LVEF) monitoring in cancer patients receiving cardiotoxic chemotherapy [1]. The kit's stannous chloride content (3.2–4.4 mg) is specifically formulated for efficient in vivo RBC tinning, achieving approximately 75% intravascular retention of the subsequently administered 99mTc-pertechnetate dose [2]. Mean labeling efficiency of 88% (up to 92% with optimized generator eluate) supports high-quality gated blood pool images [3]. No other bone-avid tracer kit (MDP, HDP, DPD) provides this RBC labeling capability, making PYP the sole single-kit solution for departments needing both bone scanning and MUGA services [2].

Integrated Single-Kit Nuclear Cardiology

For community hospital nuclear medicine departments and smaller academic centers seeking to streamline their radiopharmacy formulary, Technescan PYP's triple FDA-labeled indication—skeletal imaging, cardiac infarct imaging, and blood pool imaging—enables consolidation of what would otherwise require two to three separate kit products [1]. The kit serves orthopedic bone scanning (185–555 MBq), acute MI adjunct diagnosis (370–555 MBq, imaging at 60–90 min), and gated blood pool / GI bleeding studies (via in vivo or modified in vivo/in vitro RBC labeling) from a single lyophilized vial formulation [1]. Kit stability of 6 hours post-reconstitution at 20–25°C provides operational flexibility [1]. This consolidation reduces inventory complexity, minimizes expiration-related waste, and simplifies staff training on preparation protocols relative to maintaining separate MDP, sestamibi, and DTPA kits [1].

Application

Selection Property

Validation Focus

Noninvasive ATTR-CM Diagnosis

Guideline-supported H/CL ratio framework and visual grading with biopsy correlation

Grade 3 specificity verification, monoclonal protein exclusion, quantitative threshold reproducibility

Dual-Isotope Infarct-Viability Imaging

Reported high detection sensitivity for acute MI enabling combined Tc-PYP/Tl protocol

Infarct detection rate, residual viable myocardium assessment, culprit vessel identification

MUGA for Cardiotoxicity Monitoring

Stannous chloride formulation optimized for efficient in vivo RBC labeling

Labeling efficiency, intravascular retention, serial LVEF measurement reproducibility

Integrated Single-Kit Nuclear Cardiology

Triple FDA-labeled indications from one lyophilized vial

Multi-service workflow compatibility, kit stability, inventory simplification

• [1] Poterucha TJ, Elias P, Bokhari S, et al. Diagnosing Transthyretin Cardiac Amyloidosis by Technetium Tc 99m Pyrophosphate: A Test in Evolution. JACC Cardiovasc Imaging. 2021;14(6):1221-1231. doi:10.1016/j.jcmg.2020.08.027. View Source
• [2] Dorbala S, Bokhari S, Miller EJ, et al. ASNC Information Statement: Radiopharmaceutical supply disruptions and the use of 99mTc-HMDP. J Nucl Cardiol. 2022;29(5):2748–2760. H/CL ratio is not recommended for HMDP. View Source
• [3] Park YJ, Lee J, Kim D, et al. Direct comparison of diagnostic and clinical values between Tc-99m DPD and Tc-99m PYP scintigraphy in patients with cardiac amyloidosis. BMC Medical Imaging. 2023;23:92. doi:10.1186/s12880-023-01054-x. View Source